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Introduction

Tetrabutylammonium tetrahydroborate, also known as tetrabutylammonium borohydride, is

a quaternary ammonium salt with the chemical formula C₁₆H₄₀BN.[1][2] It is a powerful

reducing agent utilized in various chemical syntheses, including the reduction of carbonyl

compounds and the synthesis of nanoparticles.[1][3] This technical guide provides a detailed

overview of the safety information, handling procedures, and physical and chemical properties

of tetrabutylammonium tetrahydroborate, compiled from various safety data sheets (SDS).

This document is intended for researchers, scientists, and professionals in drug development

who handle this compound.

Hazard Identification and Classification
Tetrabutylammonium tetrahydroborate is classified as a hazardous chemical.[4] The primary

hazards associated with this compound are its reactivity with water and its corrosive nature.[5]

[6]

GHS Classification:

Substances and mixtures which, in contact with water, emit flammable gases: Category 2

(H261).[6]

Skin Corrosion/Irritation: Category 1B (H314).[6]
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Serious Eye Damage/Eye Irritation: Category 1 (H318).[6]

The signal word for this chemical is "Danger".[5][6]

GHS Hazard Pictograms
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GHS Pictograms for Tetrabutylammonium Tetrahydroborate.

Hazard and Precautionary Statements
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Statement Type Code Statement

Hazard H261
In contact with water releases

flammable gases.[5][6]

Hazard H314
Causes severe skin burns and

eye damage.[5][6]

Precautionary P223
Do not allow contact with

water.[6]

Precautionary P231+P232

Handle and store contents

under inert gas. Protect from

moisture.[5][7]

Precautionary P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[6]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][6]

Precautionary P302+P335+P334

IF ON SKIN: Brush off loose

particles from skin. Immerse in

cool water.[6][7]

Precautionary P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][6]

Precautionary P310

Immediately call a POISON

CENTER or doctor/physician.

[5][6]

Precautionary P402+P404
Store in a dry place. Store in a

closed container.[7][8]

Precautionary P501 Dispose of contents/container

to an approved waste disposal
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plant.[7]

First-Aid Measures
Immediate medical attention is required in case of exposure.[7]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, give oxygen or artificial respiration. Seek medical advice if you feel

unwell.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, get medical advice/attention.[5]

For thermal burns, immerse the affected area in cool water.[6][7]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a

poison center or doctor.[5][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[5] Never give anything by

mouth to an unconscious person.[7] Seek immediate medical advice.[5]

Fire-Fighting Measures
This substance releases flammable gases in contact with water.[5]

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO2).[5]

Unsuitable Extinguishing Media: Do NOT use water or a heavy water stream.[5]

Specific Hazards: In contact with water, it releases flammable gases.[5] Thermal

decomposition can lead to the release of irritating gases and vapors, including nitrogen

oxides, carbon monoxide, carbon dioxide, hydrogen, and oxides of boron.[4][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[5]
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Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Do not breathe dust or gas. Avoid

contact with skin, eyes, and clothing. Wear appropriate personal protective equipment.[7]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[7]

Methods for Cleaning Up: Collect spillage. On land, sweep or shovel into suitable containers.

Absorb spillage to prevent material damage.[5] Do not allow contact with water.[6]

Handling and Storage
Handling: Handle under an inert atmosphere.[7] Avoid contact with skin and eyes.[5] Do not

breathe dust.[7] Wear personal protective equipment.[7] Keep away from sources of ignition.

[8]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][8] Store

under an inert atmosphere as the substance is moisture-sensitive.[1][7] Protect from

moisture.[5] The recommended storage temperature is below +30°C.[2][3]

Exposure Controls and Personal Protection
Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[7] Ensure that eyewash stations and safety showers are close to the workstation

location.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[5][9]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4][5]

Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter (type P3)

if dust is generated.[9]

Physical and Chemical Properties
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Property Value

Molecular Formula C₁₆H₄₀BN[1][2]

Molecular Weight 257.31 g/mol [9]

Appearance
White to off-white crystalline powder or

chunks[1][5]

Melting Point 124-128 °C[9]

Flash Point 140 °C (284 °F)[8]

Solubility

Soluble in chloroform (sparingly), DMSO

(sparingly, with heating and sonication), and

methanol (slightly).[1][2] Reacts with water.[5]

Stability
Stable under normal conditions.[4] Moisture

sensitive.[1][4]

Stability and Reactivity
Reactivity: Reacts violently with water to release flammable gases.[5][8]

Chemical Stability: Stable under recommended storage conditions.[8] It is, however,

sensitive to moisture.[1][4]

Conditions to Avoid: Exposure to moist air or water, excess heat, and incompatible materials.

[4][7]

Incompatible Materials: Strong oxidizing agents, strong acids, and water.[5][7]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

oxides, nitrogen oxides (NOx), and boron oxides.[8]

Toxicological Information
No acute toxicity data is available for this product.[6][7] It is classified as causing severe skin

burns and eye damage.[6] The toxicological properties have not been fully investigated.[4]
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Ecological Information
No specific ecotoxicity data is available as the substance reacts with water.[4] It is not expected

to be persistent in the environment due to its reactivity with water.[4]

Disposal Considerations
Waste material must be disposed of in accordance with local, regional, and national hazardous

waste regulations.[4][10] Do not mix with other waste.[10]

Transport Information
Tetrabutylammonium tetrahydroborate is regulated for transport.
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Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Subsidiary
Hazard
Class

Packing
Group

DOT UN3131

WATER-

REACTIVE

SOLID,

CORROSIVE

, N.O.S.

(Tetrabutylam

monium

borohydride)

4.3 8 II

IATA UN3131

Water-

reactive solid,

corrosive,

n.o.s.

(tetrabutylam

monium

tetrahydrobor

ate)

4.3 8 II

IMDG UN3131

WATER-

REACTIVE

SOLID,

CORROSIVE

, N.O.S.

(tetrabutylam

monium

tetrahydrobor

ate)

4.3 8 II

Experimental Protocols
Safety data sheets summarize the hazardous properties of a chemical but do not typically

provide detailed experimental protocols for the studies that generated the data (e.g., LD50,

LC50). The classifications provided are based on standardized criteria (GHS) and data from

analogous compounds or expert judgment. For detailed methodologies, it would be necessary
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to consult original toxicological and physicochemical research literature, which is beyond the

scope of a standard safety data sheet.

Regulatory Information
This substance is listed on various international chemical inventories, including TSCA (USA),

DSL (Canada), EINECS (Europe), AICS (Australia), and KECL (Korea).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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